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Compound of Interest

Compound Name: 4-Isopropenylphenol

CAS No.: 64054-77-9

Cat. No.: B7838621

Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

disposal of chemical waste is a critical component of laboratory safety and environmental

responsibility. This guide provides essential, step-by-step procedures for the safe disposal of 4-
Isopropenylphenol (CAS No. 4286-23-1), ensuring compliance with safety protocols and

regulatory requirements.

Immediate Safety and Handling Precautions
Before beginning any disposal procedure, it is imperative to handle 4-Isopropenylphenol with

appropriate personal protective equipment (PPE). This includes chemical-resistant gloves,

safety goggles, and a lab coat. All handling of this compound should be conducted in a well-

ventilated area, preferably within a chemical fume hood, to avoid inhalation of dust or vapors.

Step-by-Step Disposal Protocol
The disposal of 4-Isopropenylphenol must be managed in a way that prevents its release into

the environment. Do not discharge into sewers or waterways.

Waste Identification and Classification:
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Chemical waste generators must determine if the discarded chemical is classified as

hazardous waste.[1] Consult local, regional, and national hazardous waste regulations for

complete and accurate classification.[1] While some sources indicate 4-
Isopropenylphenol is not regulated for transport of dangerous goods, it is crucial to verify

this against your institution's and local authorities' guidelines.

Waste Collection and Storage:

Solid Waste: Collect dry 4-Isopropenylphenol waste in a suitable, clearly labeled, and

sealed container to prevent dust formation.

Contaminated Materials: Any materials contaminated with 4-Isopropenylphenol, such as

paper towels, gloves, or pipette tips, should be collected in a designated, sealed container.

Liquid Waste: For solutions containing 4-Isopropenylphenol, use a labeled, leak-proof

container.

Store all waste containers in a cool, dry, and well-ventilated area, away from incompatible

materials. Keep containers securely sealed when not in use.

Disposal Route:

The primary recommended disposal method is through an approved hazardous waste

disposal facility. Contact your institution's Environmental Health and Safety (EHS) office or

a licensed chemical waste disposal contractor to arrange for pickup and disposal.

Recycling or reclamation may be an option; consult the manufacturer or a certified waste

disposal service for possibilities.

If permitted by local regulations and after consulting with the State Land Waste

Management Authority, disposal in an authorized landfill may be an option for the residue.

Never mix 4-Isopropenylphenol waste with other waste streams unless explicitly

instructed to do so by your EHS office or a qualified chemist.

Decontamination of Empty Containers:
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Containers that held 4-Isopropenylphenol should be handled as hazardous waste unless

they are properly decontaminated.

If a container cannot be thoroughly cleaned to ensure no residue remains, it should be

treated as hazardous waste. Puncture the container to prevent reuse and dispose of it

through the approved hazardous waste stream.

Spill and Emergency Procedures
In the event of a spill:

Evacuate non-essential personnel from the area.

Ensure adequate ventilation and remove all sources of ignition.

Wearing appropriate PPE, contain the spill.

For dry spills: Use dry clean-up procedures to avoid generating dust. Carefully sweep or

vacuum the material and place it in a labeled container for disposal.

For wet spills: Absorb the spill with an inert material (e.g., vermiculite, sand, or earth) and

place it in a sealed container for disposal.

Wash the spill area thoroughly with soap and water, and collect the cleaning materials for

disposal as hazardous waste. Prevent runoff from entering drains.

If drains or waterways become contaminated, notify emergency services immediately.

Quantitative Data and Hazard Information
The following table summarizes key data for 4-Isopropenylphenol.

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/product/b7838621/docs?utm_src=pdf-body#proper-disposal-of-4-isopropenylphenol-a-guide-for-laboratory-professionals
https://www.benchchem.com/product/b7838621/docs?utm_src=pdf-body#proper-disposal-of-4-isopropenylphenol-a-guide-for-laboratory-professionals
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7838621?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value

CAS Number 4286-23-1

Molecular Formula C₉H₁₀O

Melting Point 83-85 °C

Boiling Point 218 °C at 760 mmHg

GHS Pictograms
GHS07 (Exclamation mark), GHS08 (Health

hazard)[2]

GHS Signal Word Warning[2]

GHS Hazard Statements
H302 (Harmful if swallowed), H371 (May cause

damage to organs)[2]

Transport Information
Not regulated for transport of dangerous goods

(Land and Air - ADR/ICAO-IATA)

Disposal Workflow Diagram
The following diagram illustrates the decision-making process for the proper disposal of 4-
Isopropenylphenol waste.
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Waste Generation & Segregation
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Caption: Workflow for the proper disposal of 4-Isopropenylphenol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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